Cas no 2248382-96-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1,2,3,4-tetrahydronaphthalen-2-yl)acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1,2,3,4-tetrahydronaphthalen-2-yl)acetate
• CAS No: 2248382-96-7
• MF: C₂₀H₁₇NO₄
• MW: 335.353285551071
• CID: 6494313
• PubChem ID: 165724262
• Update Time: 2025-05-24

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1,2,3,4-tetrahydronaphthalen-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 2248382-96-7
• EN300-6517985
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1,2,3,4-tetrahydronaphthalen-2-yl)acetate

• Inchi： 1S/C20H17NO4/c22-18(12-13-9-10-14-5-1-2-6-15(14)11-13)25-21-19(23)16-7-3-4-8-17(16)20(21)24/h1-8,13H,9-12H2
• InChI Key： RZTZOHLNUIHUGP-UHFFFAOYSA-N
• SMILES： O(C(CC1CC2C=CC=CC=2CC1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 335.11575802g/mol
• Monoisotopic Mass: 335.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1,2,3,4-tetrahydronaphthalen-2-yl)acetate

Research Briefing on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1,2,3,4-tetrahydronaphthalen-2-yl)acetate (CAS: 2248382-96-7)

Recent studies on the compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1,2,3,4-tetrahydronaphthalen-2-yl)acetate (CAS: 2248382-96-7) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features combining an isoindole-1,3-dione moiety with a tetrahydronaphthalene acetamide group, has shown promising biological activities in preliminary investigations.

The primary focus of current research has been on elucidating the compound's mechanism of action, particularly its interaction with key cellular targets. Recent in vitro studies suggest that 2248382-96-7 exhibits significant inhibitory effects on specific enzymatic pathways involved in inflammatory responses, making it a potential candidate for the development of anti-inflammatory drugs. Furthermore, molecular docking simulations have revealed high binding affinity to certain protein targets, supporting its potential as a lead compound for further optimization.

Pharmacokinetic studies conducted in animal models have demonstrated favorable absorption and distribution profiles for 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1,2,3,4-tetrahydronaphthalen-2-yl)acetate, with particular attention to its blood-brain barrier permeability. This characteristic makes it especially interesting for potential applications in central nervous system disorders. However, researchers have noted the need for further investigation into its metabolic stability and potential toxicity profiles.

From a synthetic chemistry perspective, recent advancements have been made in optimizing the production process of 2248382-96-7. New catalytic methods have been developed to improve yield and purity, addressing previous challenges in large-scale synthesis. These developments are crucial for facilitating future preclinical and clinical studies of this compound.

In the broader context of drug discovery, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1,2,3,4-tetrahydronaphthalen-2-yl)acetate represents an interesting case of structure-activity relationship exploration. Researchers are particularly interested in how modifications to its core structure might enhance its therapeutic potential while minimizing off-target effects. Several analogs have already been synthesized and are undergoing preliminary biological evaluation.

Looking forward, the research community anticipates more comprehensive studies on this compound, including detailed in vivo efficacy tests and safety assessments. The unique chemical features of 2248382-96-7 continue to generate interest among medicinal chemists and pharmacologists, positioning it as a compound worthy of continued investigation in the coming years.